Cas no 866151-14-6 (2-[[2-(4-fluorophenoxy)acetyl]amino]acetic Acid)

• Product Name: 2-[[2-(4-fluorophenoxy)acetyl]amino]acetic Acid
• CAS No: 866151-14-6
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 6783119
• PubChem ID: 3785988
• Update Time: 2025-05-20

2-[[2-(4-fluorophenoxy)acetyl]amino]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(4-fluorophenoxy)acetyl]amino]acetic Acid
• 2-[2-(4-fluorophenoxy)acetamido]acetic acid
• [2-(4-fluorophenoxy)acetamido]acetic acid
• 866151-14-6
• AKOS005107316
• MS-0422
• 2-[2-(4-fluorophenoxy)acetamido]aceticacid

• Inchi： 1S/C10H10FNO4/c11-7-1-3-8(4-2-7)16-6-9(13)12-5-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： BWGYTDWQFKBZBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[[2-(4-fluorophenoxy)acetyl]amino]acetic Acid

Introduction to 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid (CAS No. 866151-14-6)

2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid, also known by its CAS number 866151-14-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenoxy group and an acetylamino functional group. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical formula of 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid is C₁₀H₉FO₃N, and its molecular weight is approximately 208.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it suitable for various pharmaceutical formulations, including solutions, suspensions, and tablets.

In recent years, 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid has been studied for its potential as a therapeutic agent in several areas of medicine. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid has also been investigated for its potential neuroprotective properties. Studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in the treatment of these debilitating conditions.

The mechanism of action of 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By inhibiting the activation of NF-κB, this compound may reduce the expression of pro-inflammatory genes and thereby exert its anti-inflammatory effects.

In addition to its therapeutic applications, 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid has also been used as a research tool in biochemical and pharmacological studies. Its unique chemical structure makes it a valuable probe for investigating the role of specific functional groups in biological processes. For example, researchers have used this compound to study the interactions between proteins and small molecules, providing insights into the molecular mechanisms underlying various biological phenomena.

The synthesis of 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid involves several steps, including the preparation of 4-fluorophenol, its reaction with acryloyl chloride to form 2-(4-fluorophenoxy)acetyl chloride, and subsequent reaction with glycine to produce the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid in various medical conditions. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. However, more extensive studies are needed to fully establish its therapeutic potential.

In conclusion, 2-[[2-(4-Fluorophenoxy)acetyl]amino]acetic Acid (CAS No. 866151-14-6) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an important subject of ongoing scientific investigation. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further enhancing its value in both academic and industrial settings.